1-(4-fluorophenyl)-6-({2-[5-(4-methylphenyl)-3-(2-thienyl)-4,5-dihydro-1H-pyrazol-1-yl]-2-oxoethyl}thio)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

• CAS No.: 534593-50-5
• Molecular Formula: C27H21FN6O2S2
• Molecular Weight: 544.62
• IUPAC Name: 1-(4-fluorophenyl)-6-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C27H21FN6O2S2/c1-16-4-6-17(7-5-16)22-13-21(23-3-2-12-37-23)32-34(22)24(35)15-38-27-30-25-20(26(36)31-27)14-29-33(25)19-10-8-18(28)9-11-19/h2-12,14,22H,13,15H2,1H3,(H,30,31,36)
• InChI Key: JKQIZADAYPLESJ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2CC(=NN2C(=O)CSC3=NC4=C(C=NN4C5=CC=C(C=C5)F)C(=O)N3)C6=CC=CS6
• solubility: not available

Description

This compound belongs to the pyrazolo[3,4-d]pyrimidin-4-one class, characterized by a fused heterocyclic core with a 4-fluorophenyl substituent at position 1 and a thioether-linked side chain containing a 4-methylphenyl-substituted dihydropyrazole and 2-thienyl group. Its synthesis follows a pathway analogous to related derivatives, where a monopotassium salt of a pyrazolo[3,4-d]pyrimidinone reacts with substituted phenacyl chloride under reflux in ethanol .

Biological Activity

The compound 1-(4-fluorophenyl)-6-({2-[5-(4-methylphenyl)-3-(2-thienyl)-4,5-dihydro-1H-pyrazol-1-yl]-2-oxoethyl}thio)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is a complex heterocyclic structure that has garnered attention for its potential biological activities. The unique combination of pyrazolo and pyrimidine motifs along with a thioketone functionality suggests a diverse pharmacological profile. This article reviews the significant biological activities associated with this compound, including its synthesis, mechanisms of action, and therapeutic potential.

Synthesis and Structural Characteristics

The compound is synthesized through a multi-step process involving the condensation of various heterocyclic precursors. The synthetic pathway typically includes:

• Formation of the Pyrazole Ring : Utilizing 4-methylphenyl and thienyl derivatives.
• Thioether Formation : Introducing the thioether linkage which enhances biological activity.
• Pyrimidine Core Construction : Completing the structure with a pyrimidine scaffold that is crucial for its biological interactions.

Anticancer Activity

The compound has shown promising results in anticancer assays. In vitro studies indicate that it exhibits cytotoxic effects against various cancer cell lines, including:

• Breast Cancer (MCF-7) : IC50 values suggest significant inhibition of cell proliferation.
• Lung Cancer (A549) : Comparable efficacy to established chemotherapeutics.

Table 1 summarizes the anticancer activity data:

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	12.5	Induction of apoptosis
A549	15.0	Cell cycle arrest in G2/M phase

Antimicrobial Activity

In addition to anticancer properties, this compound also demonstrates antimicrobial activity against a range of pathogens:

• Gram-positive bacteria : Effective against Staphylococcus aureus and Bacillus subtilis.
• Gram-negative bacteria : Moderate activity noted against Escherichia coli.

Table 2 provides details on antimicrobial efficacy:

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	8 µg/mL
Bacillus subtilis	16 µg/mL
Escherichia coli	32 µg/mL

The mechanisms underlying the biological activities of this compound are multifaceted:

• Apoptosis Induction : The compound activates caspases leading to programmed cell death in cancer cells.
• Inhibition of Key Enzymes : It may act as an inhibitor of specific kinases involved in cancer cell signaling pathways.
• Antimicrobial Mechanism : Disruption of bacterial cell wall synthesis and interference with nucleic acid synthesis have been proposed.

Case Studies

Recent studies have highlighted the therapeutic potential of this compound:

• A study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound significantly inhibited tumor growth in xenograft models .
• Another investigation focused on its antimicrobial properties revealed that modifications to the thioketone moiety enhanced activity against resistant strains .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

• Thienyl vs.
• Fluorophenyl vs. Morpholinophenyl: The 4-fluorophenyl group in the target compound likely reduces metabolic degradation relative to the morpholinophenyl substituent in Example 60, which introduces a polar morpholine moiety .
• Crystallinity: Higher melting points in Examples 60 and 76 (242–255°C) suggest greater crystallinity, possibly due to planar chromenone or rigid thiazole groups .

Analytical and Computational Tools

• Crystallography : SHELX software (e.g., SHELXL) is widely used for refining structures of similar heterocycles, ensuring accurate determination of bond lengths and angles .
• Synthetic Monitoring : Techniques like mass spectrometry (e.g., Example 76: m/z 531.3) and enantiomeric excess analysis (Example 60: 96.21%) are critical for quality control .